Cas no 2227859-02-9 (rac-(1R,3R)-3-(4-ethoxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,3R)-3-(4-ethoxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2227859-02-9
• MF: C₁₄H₁₈O₃
• MW: 234.290924549103
• CID: 6082678
• PubChem ID: 94768882
• Update Time: 2025-07-20

rac-(1R,3R)-3-(4-ethoxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(4-ethoxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• 2227859-02-9
• EN300-1834066

• Inchi： 1S/C14H18O3/c1-4-17-10-7-5-9(6-8-10)11-12(13(15)16)14(11,2)3/h5-8,11-12H,4H2,1-3H3,(H,15,16)/t11-,12+/m1/s1
• InChI Key： JWPLUXIAXXXWAH-NEPJUHHUSA-N
• SMILES： OC([C@@H]1[C@@H](C2C=CC(=CC=2)OCC)C1(C)C)=O

Computed Properties

• Exact Mass: 234.125594432g/mol
• Monoisotopic Mass: 234.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.5Ų

Additional information on rac-(1R,3R)-3-(4-ethoxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid

Professional Introduction to rac-(1R,3R)-3-(4-ethoxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic Acid (CAS No. 2227859-02-9)

rac-(1R,3R)-3-(4-ethoxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid, with the CAS number 2227859-02-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of cyclopropanecarboxylic acids, which are known for their unique structural features and potential biological activities. The presence of a cyclopropane ring in its molecular structure imparts distinct steric and electronic properties, making it a valuable scaffold for the development of novel therapeutic agents.

The< strong>name rac-(1R,3R)-3-(4-ethoxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid provides detailed stereochemical information about the molecule. The prefix "rac-" indicates that the compound is a racemic mixture, meaning it contains equal amounts of both enantiomers of the (1R,3R) configuration. The substituents attached to the cyclopropane ring include a 4-ethoxyphenyl group and two methyl groups at the 2-position. This specific arrangement of functional groups contributes to the compound's reactivity and interaction with biological targets.

In recent years, there has been growing interest in cyclopropanecarboxylic acids due to their potential as pharmacophores in drug discovery. The rigid three-membered cyclopropane ring can effectively engage with biological targets in unique ways compared to linear or branched aliphatic compounds. This structural motif has been explored in various therapeutic areas, including anti-inflammatory, anti-viral, and anticancer applications. The< strong>4-ethoxyphenyl group further enhances the compound's complexity and may contribute to its binding affinity and selectivity for specific biological receptors.

One of the most compelling aspects of< strong>rac-(1R,3R)-3-(4-ethoxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid is its utility as a building block in synthetic chemistry. The cyclopropane ring can be readily functionalized through various chemical transformations, allowing chemists to modify its properties and explore new derivatives. This flexibility has led to several innovative synthetic strategies being developed for constructing complex molecules with desired biological activities. Researchers have leveraged this compound in multi-step syntheses aimed at creating novel drug candidates with improved pharmacokinetic profiles.

The< strong>CAS number 2227859-02-9 serves as a unique identifier for this compound and is essential for ensuring consistency in scientific literature and patent filings. It allows researchers to accurately reference this molecule across different publications and databases, facilitating collaboration and knowledge sharing within the scientific community. The CAS registry system is maintained by the Chemical Abstracts Service (CAS), a division of the American Chemical Society (ACS), and it provides a comprehensive index of chemical substances.

In terms of biological activity, preliminary studies on derivatives of cyclopropanecarboxylic acids have shown promising results in various disease models. The< strong>4-ethoxyphenyl substituent has been particularly noted for its potential role in modulating enzyme activity and receptor binding. For instance, some research has indicated that compounds with similar structural motifs may inhibit certain kinases or interact with G protein-coupled receptors (GPCRs) in ways that could lead to therapeutic benefits. While more extensive studies are needed to fully elucidate the pharmacological profile of< strong>rac-(1R,3R)-3-(4-ethoxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid, these early findings suggest its potential as a lead compound for drug development.

The synthesis of< strong>rac-(1R,3R)-3-(4-ethoxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid presents both challenges and opportunities for synthetic chemists. The stereoselective construction of the cyclopropane ring is crucial for obtaining the desired enantiomeric purity. Various methods have been employed for this purpose, including transition-metal-catalyzed reactions such as rhodium-catalyzed carbenoid additions or palladium-catalyzed cross-coupling reactions. These approaches allow for precise control over stereochemistry and have enabled the efficient synthesis of complex cyclopropanecarboxylic acid derivatives.

The incorporation of the< strong>4-ethoxyphenyl group into the molecular framework also requires careful consideration during synthesis. Functional group interconversions must be carefully planned to avoid unwanted side reactions while maintaining regioselectivity. Advances in organometallic chemistry and flow chemistry have provided new tools for addressing these challenges, allowing for more efficient and scalable syntheses.

In conclusion,< strong>Rac-(1R,3R)-3-(4-ethoxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2227859-02-9) represents an intriguing compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable scaffold for designing novel therapeutic agents with tailored biological activities. Ongoing research efforts are focused on exploring its pharmacological properties further and developing innovative synthetic strategies for its application in drug discovery programs.